Cas no 52759-08-7 (7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline)
7,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline is a tetrahydroisoquinoline derivative characterized by its dimethoxy substitution at the 7 and 8 positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of alkaloids and pharmacologically active molecules. Its rigid tetracyclic structure and electron-rich aromatic system make it valuable for studying neurotransmitter analogs and receptor interactions. The dimethoxy groups enhance solubility in organic solvents, facilitating further functionalization. This scaffold is of interest in medicinal chemistry due to its potential applications in central nervous system (CNS) research. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
52759-08-7 structure
Product Name:7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline
CAS No:52759-08-7
MF:C11H15NO2
MW:193.242303133011
CID:1578868
PubChem ID:179606
Update Time:2025-06-07
7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline
- isoquinoline, 1,2,3,4-tetrahydro-7,8-dimethoxy-
- MDRWFICNTMXXQK-UHFFFAOYSA-N
- InChI=1/C11H15NO2/c1-13-10-4-3-8-5-6-12-7-9(8)11(10)14-2/h3-4,12H,5-7H2,1-2H
- 7,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride
- 52759-08-7
- AKOS013709243
- 7,8dimethoxy-1,2,3,4-tetrahydroisoquinoline
- CS-0236746
- 15365-56-7
- DTXSID40967204
- EN300-1725275
- SCHEMBL5022472
- DB-186479
-
- MDL: MFCD18782906
- Inchi: 1S/C11H15NO2/c1-13-10-4-3-8-5-6-12-7-9(8)11(10)14-2/h3-4,12H,5-7H2,1-2H3
- InChI Key: MDRWFICNTMXXQK-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC2=C1CNCC2)OC
Computed Properties
- Exact Mass: 193.11035
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- PSA: 30.49
7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1725275-0.05g |
7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline |
52759-08-7 | 95.0% | 0.05g |
$162.0 | 2025-02-20 | |
| Enamine | EN300-1725275-0.1g |
7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline |
52759-08-7 | 95.0% | 0.1g |
$241.0 | 2025-02-20 | |
| Enamine | EN300-1725275-0.25g |
7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline |
52759-08-7 | 95.0% | 0.25g |
$347.0 | 2025-02-20 | |
| Enamine | EN300-1725275-0.5g |
7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline |
52759-08-7 | 95.0% | 0.5g |
$546.0 | 2025-02-20 | |
| Enamine | EN300-1725275-1.0g |
7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline |
52759-08-7 | 95.0% | 1.0g |
$699.0 | 2025-02-20 | |
| Enamine | EN300-1725275-2.5g |
7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline |
52759-08-7 | 95.0% | 2.5g |
$1370.0 | 2025-02-20 | |
| Enamine | EN300-1725275-5.0g |
7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline |
52759-08-7 | 95.0% | 5.0g |
$2028.0 | 2025-02-20 | |
| Enamine | EN300-1725275-10.0g |
7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline |
52759-08-7 | 95.0% | 10.0g |
$3007.0 | 2025-02-20 | |
| Enamine | EN300-1725275-1g |
7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline |
52759-08-7 | 93% | 1g |
$699.0 | 2023-09-20 | |
| Enamine | EN300-1725275-5g |
7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline |
52759-08-7 | 93% | 5g |
$2028.0 | 2023-09-20 |
7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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